![molecular formula C15H16N2O2S B1612461 1-(Toluene-4-sulfonyl)-1,2,3,4-tetrahydroquinoxaline CAS No. 5761-64-8](/img/structure/B1612461.png)
1-(Toluene-4-sulfonyl)-1,2,3,4-tetrahydroquinoxaline
Overview
Description
1-(Toluene-4-sulfonyl)-1,2,3,4-tetrahydroquinoxaline is a useful research compound. Its molecular formula is C15H16N2O2S and its molecular weight is 288.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Novel Nanosized N-sulfonated Brönsted Acidic Catalyst
A study introduced a nanosized N-sulfonic acid, used for promoting the one-pot synthesis of hexahydroquinolines via a four-component condensation process under solvent-free conditions. This catalyst showcased excellent yields, short reaction times, and could be reused several times without loss of its catalytic activity, highlighting its potential in sustainable chemical synthesis processes O. Goli-Jolodar, F. Shirini, M. Seddighi, 2016.
Rh-catalyzed Isomerization and Intramolecular Redox Reaction
Research demonstrated the use of arylmethyl 4-(sulfonyl)-3-butynyl ether in a Rh-catalyzed process to produce dihydropyrans and ketoolefins. This study provides insight into regioselective ring closure and the potential for creating complex molecular structures through precise catalytic reactions Daisuke Shikanai, H. Murase, T. Hata, H. Urabe, 2009.
Synthesis of 1,3-Dioxanes Catalyzed by TsOH-SiO2
This research outlines the efficient catalysis of the Prins reaction by silica-supported p-toluene sulfonic acid, leading to the production of 1,3-dioxanes from olefins and aliphatic aldehydes under solvent-free conditions. The method offers a practical approach to synthesizing 1,3-dioxanes, showcasing the versatility of sulfonic acid catalysts Kalyan Jyoti Borah, Mridula Phukan, R. Borah, 2008.
Decarboxylative Radical Sulfonylation
A study reported the decarboxylative radical sulfonylation with sulfinates, presenting a novel method for synthesizing sulfones, which are crucial in pharmaceuticals and agrochemicals. This process operates under mild conditions, offering a broad substrate scope and high functional group compatibility, which could be applied for late-stage modification of complex molecules Jiayan He, Guang-Le Chen, Benxiang Zhang, Yi Li, Jia‐Rong Chen, W. Xiao, F. Liu, Chaozhong Li, 2020.
Electrochemical Characteristics of Binary Electrolytes for Lithium-ion Batteries
Research on p-Toluenesulfonyl isocyanate (PTSI) in mixed electrolytes for rechargeable lithium-ion batteries demonstrated improved battery performance, attributed to an effective solid electrolyte interface layer formed by PTSI's reductive decomposition. This study highlights the significance of sulfonyl groups in enhancing the performance and safety of lithium-ion batteries Feng Wu, Jingjie Xiang, Li Li, Junzheng Chen, Guoqiang Tan, Renjie Chen, 2012.
Mechanism of Action
Target of Action
A related compound, 2-(toluene-4-sulfonyl)-2h-benzo[d][1,2,3]diazaborinin-1-ol, targets the enoyl-[acyl-carrier-protein] reductase [nadh] fabi in escherichia coli .
Mode of Action
A related compound, toluene-4-sulfonic acid 2-(2-thiophen-2-yl-phenanthro[9,10-d]imidazol-1-yl)-ethyl ester, has been used to label twenty-six fatty acids (c5–c30) successfully in the presence of k2co3 catalyst in n,n-dimethylformamide solvent . This suggests that the compound might interact with its targets through a similar mechanism.
Biochemical Pathways
The related compound mentioned above is involved in the labeling of fatty acids , which are essential structural elements of biological membranes and play important roles at trace levels in the regulation of a variety of physiological and biological functions .
Result of Action
The related compound mentioned above has been used to quantify free fatty acids in ginkgo nut and ginkgo leaf samples with satisfactory results .
Action Environment
The related compound mentioned above was used in the presence of a k2co3 catalyst in n,n-dimethylformamide solvent , suggesting that the reaction environment can influence the compound’s action.
Properties
IUPAC Name |
4-(4-methylphenyl)sulfonyl-2,3-dihydro-1H-quinoxaline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2S/c1-12-6-8-13(9-7-12)20(18,19)17-11-10-16-14-4-2-3-5-15(14)17/h2-9,16H,10-11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDBXBLJLRGWWOC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCNC3=CC=CC=C32 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10587574 | |
Record name | 1-(4-Methylbenzene-1-sulfonyl)-1,2,3,4-tetrahydroquinoxaline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10587574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5761-64-8 | |
Record name | 1-(4-Methylbenzene-1-sulfonyl)-1,2,3,4-tetrahydroquinoxaline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10587574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.